Cas no 799261-18-0 (1,1'-[1,3-Phenylenebis(oxy)]bis{3-[([1,1'-biphenyl]-4-yl)oxy]propan-2-ol})

• Product name: 1,1'-[1,3-Phenylenebis(oxy)]bis{3-[([1,1'-biphenyl]-4-yl)oxy]propan-2-ol}
• CAS No: 799261-18-0
• MF: C₃₆H₃₄O₆
• MW: 562.652
• CID: 2802508
• PubChem ID: 71200574

1,1'-[1,3-Phenylenebis(oxy)]bis{3-[([1,1'-biphenyl]-4-yl)oxy]propan-2-ol} Chemical and Physical Properties

Names and Identifiers

• 799261-18-0
• DTXSID00744194
• 1,1'-[1,3-Phenylenebis(oxy)]bis{3-[([1,1'-biphenyl]-4-yl)oxy]propan-2-ol}
• SCHEMBL14546242

• Inchi： InChI=1S/C36H34O6/c37-31(23-39-33-18-14-29(15-19-33)27-8-3-1-4-9-27)25-41-35-12-7-13-36(22-35)42-26-32(38)24-40-34-20-16-30(17-21-34)28-10-5-2-6-11-28/h1-22,31-32,37-38H,23-26H2
• InChI Key： JUAQCCCINGBDQG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 562.23553880Da
• Monoisotopic Mass: 562.23553880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 14
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 77.4Ų